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Compound of Interest

Compound Name: Dodecylphosphocholine-d38

Cat. No.: B165050

The proper disposal of Dodecylphosphocholine-d38, a deuterated detergent used in
laboratory research, is governed by federal, state, and local environmental regulations.[1]
Although Safety Data Sheets (SDS) for this compound indicate it is not classified as a
hazardous substance under the Globally Harmonized System (GHS), it is imperative to
manage its disposal as a chemical waste product through professional channels to ensure
safety and compliance.[1] Release into the environment should be avoided.[1]

Hazard and Safety Summary

While not formally classified as hazardous, Dodecylphosphocholine-d38 may cause irritation
upon contact.[1] Adherence to good industrial hygiene and safety practices is essential.[1] The
following table summarizes key safety information.
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Hazard Profile Precautionary Measures

GHS Classification Not classified as hazardous|[1]

May be harmful if inhaled, ingested, or in
Potential Health Effects contact with skin. May cause eye and

respiratory irritation.[1]

Not considered harmful to aquatic organisms or
to cause long-term adverse effects. However,

Environmental Hazards ]
release to the environment should be prevented.

[1]

Protective goggles, gloves, and suitable
protective clothing are recommended. In case of
) ) inadequate ventilation (e.g., handling powder),
Personal Protective Equipment (PPE) . _ _
an approved supplied-air respirator or self-

contained breathing apparatus should be used.

[1]

Step-by-Step Disposal Protocol

This protocol provides a generalized procedure for the disposal of Dodecylphosphocholine-
d38. Researchers must consult and adhere to their institution's specific Environmental Health &
Safety (EH&S) guidelines, which are designed to comply with local, state, and federal laws.[2]

Step 1: Personal Protective Equipment (PPE) and
Handling

Before handling the waste, ensure you are wearing appropriate PPE, including safety glasses
or goggles, chemical-resistant gloves, and a lab coat.[1] If handling the solid form where dust
may be generated, ensure adequate ventilation or use respiratory protection.[1]

Step 2: Waste Segregation and Collection

e Solid Waste: Collect unused or surplus Dodecylphosphocholine-d38 solid material in a
designated, sealable waste container. Do not mix with other solid wastes unless compatibility
is confirmed by your institution's EH&S department.
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e Aqueous Solutions: Collect solutions containing Dodecylphosphocholine-d38 in a
dedicated, leak-proof, and chemically compatible waste container (polyethylene is often
preferred).[3] Do not dispose of these solutions down the sanitary sewer.[2]

o Contaminated Materials: Any materials grossly contaminated with this chemical, such as
pipette tips, tubes, or paper towels, should be collected and disposed of as chemical waste,
not regular trash.[4]

Step 3: Container Labeling

Properly label the waste container. Regulatory compliance requires that all information be
accurate and clearly visible. The label must include:

The words "Hazardous Waste" (This is a standard practice for laboratory chemical waste,
even for non-classified substances).[5]

e The full chemical name: "Dodecylphosphocholine-d38".

e The CAS Number: "130890-78-7".

e An accurate description of the contents, including concentration and other components if it is
a solution.

The name and location (building and room number) of the generating laboratory.[5]

Step 4: Storage in a Satellite Accumulation Area (SAA)

Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.[3][5] This area must be at or near the point of waste generation.[3]

[6]
o Ensure the container is kept tightly closed except when adding waste.[2][3]
» Store in a location with secondary containment to prevent spills.[2]

» Do not accumulate more than 55 gallons of chemical waste in the SAA.[3][6]

Step 5: Arrange for Professional Disposal
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Contact your institution's Environmental Health & Safety (EH&S) department to schedule a
pickup for the waste.[3] If your organization does not have an internal EH&S service, you must
contact a licensed professional waste disposal company to dispose of the material in
accordance with all regulations.[1]

Disposal Workflow
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Phase 1: In-Lab Waste Handling
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Caption: Workflow for the safe disposal of Dodecylphosphocholine-d38.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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